Cas no 331653-69-1 (4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 331653-69-1
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 3941369
• PubChem ID: 1144102
• Update Time: 2025-05-20

4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-phenyl-3-(1-piperidinylsulfonyl)-
• 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide
• CHEMBL247938
• AKOS000731327
• BDBM50234402
• SCHEMBL14485213
• EN300-26867716
• 4-methyl-N-phenyl-3-(piperidin-1-ylsulfonyl)benzamide
• Z27782869
• Oprea1_035381
• 331653-69-1
• Oprea1_400683

• Inchi： 1S/C19H22N2O3S/c1-15-10-11-16(19(22)20-17-8-4-2-5-9-17)14-18(15)25(23,24)21-12-6-3-7-13-21/h2,4-5,8-11,14H,3,6-7,12-13H2,1H3,(H,20,22)
• InChI Key： QSNRCGNYLFXFOX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=C(C)C(S(N2CCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 358.13511374Da
• Monoisotopic Mass: 358.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide

Introduction to 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 331653-69-1)

4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide, identified by its CAS number 331653-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core, a methyl substituent, a phenyl group, and a piperidine-1-sulfonyl moiety. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in medicinal chemistry.

The benzamide moiety, a key structural feature of 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide, is well-known for its role in various pharmacological applications. Benzamides have been extensively studied for their potential as bioactive molecules, often exhibiting inhibitory effects on certain enzymes and receptors. The presence of the methyl group at the 4-position of the benzene ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

Additionally, the piperidine-1-sulfonyl group introduces a nitrogen-rich heterocyclic structure, which is commonly found in many bioactive compounds. Piperidine derivatives are particularly noteworthy in pharmaceutical research due to their ability to enhance binding affinity and selectivity towards specific biological targets. The sulfonyl group further contributes to the compound's solubility and metabolic stability, making it a favorable candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide with various biological targets. These studies suggest that the compound may interact with enzymes involved in inflammatory pathways, making it a potential lead for developing novel therapeutic agents. Furthermore, the phenyl group at the N-position provides additional opportunities for structural modifications, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

In vitro studies have begun to elucidate the biological activity of 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide. Initial results indicate that the compound exhibits moderate inhibitory activity against certain proteases, which are implicated in various diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data suggest that the compound may disrupt protease function by competing with natural substrates or by inducing conformational changes in the enzyme active site.

The synthesis of 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors, followed by functional group transformations such as sulfonylation and amidation. Advances in synthetic methodologies have enabled more efficient production processes, reducing both cost and environmental impact.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors for targeted therapy. 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide represents a promising scaffold for such applications due to its structural complexity and potential biological activity. Researchers are exploring derivatives of this compound to enhance its efficacy and selectivity while minimizing off-target effects.

Future studies will focus on evaluating the pharmacokinetic profile of 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide in preclinical models. These studies will provide critical insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is essential for assessing its potential as a drug candidate and for guiding further optimization efforts.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide exemplifies how structural innovation can lead to new opportunities in drug discovery. By leveraging cutting-edge technologies and integrating multiple lines of evidence, researchers can accelerate the translation of laboratory findings into clinical applications.

In conclusion,4-methyl-N-phenyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 331653-69-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its mechanism of action and evaluate its pharmacological properties, paving the way for future clinical applications.